
Technical Guide: Physical Properties of 2-(2,5-
Dimethylphenyl)quinoline-4-carboxylic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-(2,5-Dimethylphenyl)quinoline-4-

carboxylic acid

Cat. No.: B187376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a summary of the known physical and chemical properties of 2-
(2,5-dimethylphenyl)quinoline-4-carboxylic acid. Quinoline derivatives are a significant

class of heterocyclic compounds that are of great interest in medicinal chemistry due to their

wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory

properties. Understanding the physicochemical characteristics of these compounds is

fundamental for their development as therapeutic agents, influencing factors such as solubility,

absorption, and interaction with biological targets. This document compiles available data on 2-
(2,5-dimethylphenyl)quinoline-4-carboxylic acid and provides a relevant experimental

protocol for its synthesis.

Core Physical and Chemical Properties
A comprehensive search of available scientific literature and chemical databases has yielded

the following data for 2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid. It is important to

note that while some fundamental properties are well-documented, specific experimental

values for properties such as melting point, boiling point, and pKa are not consistently reported

in the public domain. Data for structurally similar compounds are provided for comparative

purposes where available.
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Table 1: General and Computed Properties of 2-(2,5-Dimethylphenyl)quinoline-4-carboxylic
Acid

Property Value Source

IUPAC Name

2-(2,5-

Dimethylphenyl)quinoline-4-

carboxylic acid

SynHet

CAS Number 20389-07-5 SynHet

PubChem CID 616123 SynHet

Molecular Formula C₁₈H₁₅NO₂ SynHet

Molecular Weight 277.32 g/mol -

Table 2: Experimental and Predicted Physicochemical Properties
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Property Value Notes

Melting Point Data not available

The related compound 2-

phenyl-4-quinolinecarboxylic

acid has a melting point of

214-215 °C.[1] The similar

compound 2-(4-

Methylphenyl)quinoline-4-

carboxylic acid has a melting

point of 214–216 °C.[2]

Boiling Point Data not available -

Solubility Data not available

For the related compound 2-

phenyl-4-quinolinecarboxylic

acid, solubility is reported as:

soluble in alcohol (1g in

120ml), diethyl ether (1g in

100ml), and chloroform (1g in

400ml); insoluble in water.[1]

pKa Data not available

The structurally similar 2-(2,5-

dimethyl-phenyl)-3-methyl-

quinoline-4-carboxylic acid has

a predicted pKa of 0.98 ± 0.10.

[3]

Experimental Protocols
The synthesis of quinoline-4-carboxylic acids is commonly achieved through well-established

methods such as the Doebner and Pfitzinger reactions. While a specific detailed protocol for 2-
(2,5-dimethylphenyl)quinoline-4-carboxylic acid is not readily available, the following

procedure is adapted from a microwave-assisted Pfitzinger reaction used for the synthesis of

the structurally analogous 2-(4-methylphenyl)quinoline-4-carboxylic acid.[2] This method is

expected to be applicable for the synthesis of the title compound with minor modifications.

Synthesis of 2-(2,5-Dimethylphenyl)quinoline-4-carboxylic Acid via Pfitzinger Reaction
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Materials:

Isatin

2,5-Dimethylacetophenone

Potassium hydroxide (KOH)

Ethanol (aqueous)

Acetic acid

Procedure:

In a closed microwave-compatible vessel, a mixture of isatin (1.0 mmol), 2,5-

dimethylacetophenone (1.05 equivalents), and potassium hydroxide (10 equivalents) in

aqueous ethanol (10 ml) is prepared.

The vessel is sealed and subjected to microwave irradiation for approximately 12 minutes at

a temperature of 140°C.

After the reaction is complete, the mixture is allowed to cool to room temperature.

The reaction mixture is then acidified with acetic acid to precipitate the crude product.

The resulting solid is collected by filtration.

The crude product is recrystallized from ethanol to yield the purified 2-(2,5-
dimethylphenyl)quinoline-4-carboxylic acid.

Workflow Visualization
The following diagram illustrates the general workflow of the Pfitzinger synthesis, a key method

for obtaining quinoline-4-carboxylic acid derivatives.
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General Workflow for Pfitzinger Synthesis
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Caption: General workflow of the Pfitzinger reaction for the synthesis of quinoline-4-carboxylic

acids.

Biological Context and Signaling Pathways
Extensive searches of scientific literature did not reveal specific studies detailing the interaction

of 2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid with any particular signaling pathways.

However, the broader class of quinoline-4-carboxylic acid derivatives has been investigated for

various biological activities. For instance, some derivatives have been explored as inhibitors of

the STAT3 signaling pathway and as inhibitors of dihydroorotate dehydrogenase (DHODH),

both of which are important targets in cancer therapy.[4] Additionally, quinoline derivatives have

a well-established history as antibacterial agents.[5] Further research is required to elucidate

the specific biological targets and mechanisms of action for 2-(2,5-dimethylphenyl)quinoline-
4-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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